2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol

• CAS No.: 773869-21-9
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[N-ethyl-4-(hydroxymethyl)-3-methylanilino]ethanol
• InChI: InChI=1S/C12H19NO2/c1-3-13(6-7-14)12-5-4-11(9-15)10(2)8-12/h4-5,8,14-15H,3,6-7,9H2,1-2H3
• InChI Key: PSBZSONPISELKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1=CC(=C(C=C1)CO)C

Description

2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol is a tertiary amino alcohol characterized by an ethylamino group bridging a substituted phenyl ring and an ethanol moiety. The phenyl ring features a hydroxymethyl (-CH₂OH) group at the 4-position and a methyl (-CH₃) group at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol typically involves the reaction of ethanolamine with formaldehyde under alkaline conditions. This reaction leads to the formation of the desired compound through a series of steps that include nucleophilic addition and subsequent condensation reactions .

Industrial Production Methods

In an industrial setting, the production of 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol can be scaled up by optimizing the reaction conditions such as temperature, pressure, and the concentration of reactants. The use of continuous flow reactors and catalysts can further enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form simpler alcohols or amines.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like sodium borohydride or lithium aluminum hydride for reduction. Substitution reactions often require catalysts or specific reaction conditions to proceed efficiently.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield aldehydes or ketones, while reduction can produce simpler alcohols or amines.

Scientific Research Applications

2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol involves its interaction with specific molecular targets and pathways. The hydroxyl and amino groups allow it to form hydrogen bonds and interact with enzymes or receptors, modulating their activity. This can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-((2-Methoxyethyl)(methyl)amino)ethanol (EP 4 374 877 A2)

• Structure : Contains a methoxyethyl (-CH₂CH₂OCH₃) group instead of the substituted phenyl ring.
• Synthesis: Produced via alkylation of 2-methoxy-N-methyl ethylamine with 2-bromoethanol in toluene, achieving an 88% yield after purification with sulfuryl chloride .
• The methoxy group enhances lipophilicity, whereas the hydroxymethyl group in the target compound increases polarity and hydrogen-bonding capacity.
• Applications : Used in synthesizing complex spirocyclic carboxamides, suggesting utility as a linker in drug discovery .

2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS 9036-19-5)

• Structure: Features a phenoxyethoxy chain with a bulky tetramethylbutyl substituent.
• Properties: The long alkyl chain imparts high lipophilicity, contrasting with the target compound’s balance of polar (hydroxymethyl) and nonpolar (methylphenyl) groups .
• Applications: Likely used in surfactants or polymer additives due to its amphiphilic structure, whereas the target compound’s aromatic aminoethanol structure may favor biological activity.

Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino] (ChemBK)

• Structure : Integrates a pyrrole ring and isopropoxy-phenyl group, introducing heterocyclic and steric complexity.
• The isopropoxy group increases steric hindrance, possibly reducing reactivity compared to the target’s hydroxymethyl group .

Ethanol, 2-[[(3-fluoro-4-methoxyphenyl)methyl]amino] (CAS 1153553-56-0)

• Structure : Fluorine and methoxy groups on the phenyl ring.
• Properties :
  • Fluorine enhances metabolic stability and electronegativity, whereas the target compound’s hydroxymethyl group offers metabolic conjugation sites.
  • Molar mass (199.22 g/mol) is lower than the target compound’s estimated mass (~265 g/mol), impacting solubility and diffusion rates .

Comparative Analysis Table

Compound Name	Key Functional Groups	Molecular Formula (Example)	Applications/Notes
2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol	Hydroxymethyl, ethylamino, methylphenyl	C₁₂H₁₈N₂O₂ (estimated)	Potential pharmaceutical intermediate
2-((2-Methoxyethyl)(methyl)amino)ethanol	Methoxyethyl, methylamino	C₆H₁₅NO₂	Drug linker (e.g., spirocyclic carboxamides)
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	Tetramethylbutyl, phenoxyethoxy	C₂₀H₃₄O₃	Surfactants, polymer additives
Ethanol, 2-[[(3-fluoro-4-methoxyphenyl)methyl]amino]	Fluoro, methoxyphenyl	C₁₀H₁₄FNO₂	Bioactive intermediates

Research Findings and Implications

• Synthetic Flexibility: Aminoethanol derivatives are often synthesized via alkylation (e.g., bromoethanol reactions) or nucleophilic substitutions, as demonstrated in EP 4 374 877 A2 . The target compound’s hydroxymethyl group may require protective strategies (e.g., silylation) during synthesis.
• Biological Relevance : Fluorinated analogs (e.g., CAS 1153553-56-0) exhibit enhanced pharmacokinetic profiles, but the target compound’s hydroxymethyl group could enable glycosylation or esterification for prodrug design .
• Stability Considerations: Bulkier substituents (e.g., tetramethylbutyl in CAS 9036-19-5) improve thermal stability but reduce aqueous solubility, whereas the target compound’s balance of polar/nonpolar groups may optimize bioavailability .

Biological Activity

2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol, a phenethanolamine derivative, has garnered attention for its potential biological activities, particularly in pharmacological applications. This compound is structurally characterized by an ethyl group attached to a phenyl ring with hydroxymethyl and methyl substitutions, which may influence its interaction with biological targets.

The biological activity of 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol is primarily attributed to its ability to interact with adrenergic receptors, specifically the β2-adrenergic receptor. Compounds in this class often exhibit selective stimulant action at these receptors, which is crucial for therapeutic applications in respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD) .

Antitumor Activity

Recent studies have explored the antitumor potential of related phenethanolamine derivatives. For instance, hybrid molecules combining coumarin and quinolinone structures have shown significant antitumor effects against Ehrlich Ascites Carcinoma (EAC) cells. The mechanisms involved include the induction of apoptosis and enhancement of antioxidant activities, suggesting that similar derivatives could be effective against various cancer cell lines .

Antimicrobial Properties

The compound's structural features may also confer antimicrobial properties. Research on related alkaloids indicates that modifications to the phenyl ring can enhance antibacterial and antifungal activities. For example, compounds with hydroxyl or methyl substitutions exhibited strong inhibitory effects against both Gram-positive and Gram-negative bacteria . The minimum inhibitory concentration (MIC) values for some derivatives ranged from 0.0048 mg/mL to 0.0195 mg/mL, indicating potent antimicrobial activity .

Case Studies and Research Findings

Several studies have documented the biological activities of phenethanolamine derivatives:

• Antitumor Studies : In a study evaluating the efficacy of ethyl 4-(7-hydroxy-4-methyl-2-oxoquinolin-1-ylamino)-coumarin-3-carboxylate against EAC cells, the compound demonstrated a 100% reduction in tumor cell viability in treated mice compared to controls. This was attributed to its apoptotic effects and antioxidant capacity .
• Antimicrobial Activity : A series of piperidine derivatives showed varied activity against bacterial strains such as E. coli and S. aureus, with MIC values indicating strong potential for therapeutic use . The presence of specific substituents on the phenyl ring significantly influenced their antimicrobial efficacy.

Data Tables

Compound	Activity	MIC (mg/mL)	Target
Ethyl 4-(7-hydroxy-4-methyl-2-oxoquinolin-1-ylamino)-coumarin-3-carboxylate	Antitumor	N/A	EAC Cells
Piperidine Derivative A	Antibacterial	0.0048	E. coli
Piperidine Derivative B	Antifungal	0.0098	C. albicans

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol, and how are intermediates characterized?

• Methodology : A typical synthesis involves nucleophilic substitution and hydroxylation. For example, an ethylamine derivative (e.g., 2-methoxyethyl-N-methylamine) can react with bromoethanol in toluene under reflux, followed by purification via column chromatography (C18 reverse-phase) with acetonitrile/water gradients . Intermediate characterization employs NMR (for structural confirmation) and HPLC (for purity analysis). Kinetic studies under varying temperatures (e.g., 25–100°C) help optimize reaction yields .

Q. How can researchers ensure the purity of 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol during synthesis?

• Methodology : Post-synthesis purification often combines solvent recrystallization (e.g., ethanol/water mixtures) and column chromatography. For example, acetic acid-mediated quenching followed by vacuum distillation removes volatile byproducts . Purity validation requires LC-MS for molecular weight confirmation and GC-FID to quantify residual solvents .

Q. What spectroscopic techniques are critical for structural elucidation of this compound?

• Methodology :

• NMR : 1H/13C NMR identifies substituents (e.g., ethyl, hydroxymethyl groups) and confirms regioselectivity. Aromatic protons in the 6.5–7.5 ppm range and hydroxyl protons (broad singlet near 1–5 ppm) are diagnostic .
• FT-IR : Hydroxyl (3200–3600 cm⁻¹) and amine (1550–1650 cm⁻¹) stretches verify functional groups .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data for derivatives of 2-{Ethyl[4-(hydroxymethyl)-3-methylphenyl]amino}ethanol?

• Methodology : Contradictions often arise from assay variability (e.g., cell line differences). A systematic approach includes:

• Dose-response curves : Test multiple concentrations (e.g., 1 nM–100 µM) to identify IC50 variability .
• Cross-validation : Compare results across orthogonal assays (e.g., enzyme inhibition vs. cellular viability) .
• Meta-analysis : Pool data from structurally analogous compounds (e.g., 2-senecioyl-4-(methoxyethyl)-phenol derivatives) to identify trends .

Q. What computational tools can predict reaction pathways for synthesizing this compound?

• Methodology : Quantum chemical calculations (e.g., DFT with B3LYP/6-31G*) model transition states and activation energies. Software like COMSOL Multiphysics integrates reaction kinetics and mass transfer to simulate solvent effects . AI-driven platforms (e.g., ICReDD’s reaction path search) narrow optimal conditions by correlating computational predictions with experimental data .

Q. How can factorial design optimize reaction conditions for high-yield synthesis?

• Methodology : A 2³ factorial design evaluates three variables (temperature, solvent ratio, catalyst loading). For example:

• Factors : Temperature (50–100°C), ethanol/toluene ratio (1:1–1:3), triethylamine equivalents (1–3 eq).
• Response : Yield (%) analyzed via ANOVA to identify significant factors .
• Validation : Confirm optimal conditions with three replicates (RSD <5%) .

Q. What strategies mitigate side reactions during functionalization of the hydroxymethyl group?

• Methodology :

• Protecting groups : Use tert-butyldimethylsilyl (TBDMS) ethers to block hydroxyls during alkylation .
• Low-temperature kinetics : Conduct reactions at 0–5°C to suppress oxidation (e.g., hydroxymethyl → aldehyde) .
• In situ monitoring : Employ Raman spectroscopy to detect intermediates and adjust reagent stoichiometry dynamically .

Methodological Notes

• Data Integrity : Secure experimental data via encrypted LIMS (Laboratory Information Management Systems) to prevent breaches and ensure reproducibility .
• Ethical Compliance : Adhere to institutional guidelines for handling hazardous intermediates (e.g., bromoethanol) and validate toxicity via Ames tests for derivatives .